Dimethyl Yellow
Dimethyl Yellow
Butter Yellow is a food dye widely used in industrial food production and is found to be carcinogenic in nature.
4-Dimethylaminoazobenzene is a yellow, crystalline solid compound. 4-Dimethylaminoazobenzene was used as a dye for coloring polishes, wax products, polystyrene and soap, and was also used as a pH indicator, but is no longer used or produced in the United States. Exposure to this substance causes dermatitis. 4-dimethylaminoazobenzene is reasonably anticipated to be a human carcinogen. (NCI05)
4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992)
4-Dimethylaminoazobenzene is used as a dye for coloring polishes, wax products, and soap. Acute (short- term) dermal exposure to 4-dimethylaminoazobenzene may result in contact dermatitis in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 4-dimethylaminoazobenzene in humans. Animal studies have reported birth defects in the offspring of mice exposed to 4-dimethylaminoazobenzene and tumors of the lung, liver, and bladder from oral exposure to 4-dimethylaminoazobenzene. EPA has not classified 4-dimethylaminoazobenzene for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 4- dimethylaminoazobenzene as a Group 2B, possibly carcinogenic to humans.
4-Dimethylaminoazobenzene is a yellow, crystalline solid compound. 4-Dimethylaminoazobenzene was used as a dye for coloring polishes, wax products, polystyrene and soap, and was also used as a pH indicator, but is no longer used or produced in the United States. Exposure to this substance causes dermatitis. 4-dimethylaminoazobenzene is reasonably anticipated to be a human carcinogen. (NCI05)
4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992)
4-Dimethylaminoazobenzene is used as a dye for coloring polishes, wax products, and soap. Acute (short- term) dermal exposure to 4-dimethylaminoazobenzene may result in contact dermatitis in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 4-dimethylaminoazobenzene in humans. Animal studies have reported birth defects in the offspring of mice exposed to 4-dimethylaminoazobenzene and tumors of the lung, liver, and bladder from oral exposure to 4-dimethylaminoazobenzene. EPA has not classified 4-dimethylaminoazobenzene for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 4- dimethylaminoazobenzene as a Group 2B, possibly carcinogenic to humans.
Brand Name:
Vulcanchem
CAS No.:
60-11-7
VCID:
VC20831725
InChI:
InChI=1S/C14H15N3/c1-17(2)14-10-8-13(9-11-14)16-15-12-6-4-3-5-7-12/h3-11H,1-2H3
SMILES:
CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2
Molecular Formula:
C14H15N3
C6H5N=NC6H4N(CH3)2
C14H15N3
C6H5N=NC6H4N(CH3)2
C14H15N3
Molecular Weight:
225.29 g/mol
Dimethyl Yellow
CAS No.: 60-11-7
Cat. No.: VC20831725
Molecular Formula: C14H15N3
C6H5N=NC6H4N(CH3)2
C14H15N3
Molecular Weight: 225.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Butter Yellow is a food dye widely used in industrial food production and is found to be carcinogenic in nature. 4-Dimethylaminoazobenzene is a yellow, crystalline solid compound. 4-Dimethylaminoazobenzene was used as a dye for coloring polishes, wax products, polystyrene and soap, and was also used as a pH indicator, but is no longer used or produced in the United States. Exposure to this substance causes dermatitis. 4-dimethylaminoazobenzene is reasonably anticipated to be a human carcinogen. (NCI05) 4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992) 4-Dimethylaminoazobenzene is used as a dye for coloring polishes, wax products, and soap. Acute (short- term) dermal exposure to 4-dimethylaminoazobenzene may result in contact dermatitis in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 4-dimethylaminoazobenzene in humans. Animal studies have reported birth defects in the offspring of mice exposed to 4-dimethylaminoazobenzene and tumors of the lung, liver, and bladder from oral exposure to 4-dimethylaminoazobenzene. EPA has not classified 4-dimethylaminoazobenzene for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 4- dimethylaminoazobenzene as a Group 2B, possibly carcinogenic to humans. |
|---|---|
| CAS No. | 60-11-7 |
| Molecular Formula | C14H15N3 C6H5N=NC6H4N(CH3)2 C14H15N3 |
| Molecular Weight | 225.29 g/mol |
| IUPAC Name | N,N-dimethyl-4-phenyldiazenylaniline |
| Standard InChI | InChI=1S/C14H15N3/c1-17(2)14-10-8-13(9-11-14)16-15-12-6-4-3-5-7-12/h3-11H,1-2H3 |
| Standard InChI Key | JCYPECIVGRXBMO-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2 |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2 |
| Boiling Point | Sublimes (NIOSH, 2016) Sublimes |
| Colorform | YELLOW CRYSTALLINE LEAFLETS Yellow, leaf-shaped crystals. |
| Melting Point | 232 °F (decomposes) (NTP, 1992) 117.0 °C 114-117 °C 232°F 237°F |
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